N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide

• IUPAC Name: N-[(4-ethylphenyl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C14H14N2O2S/c1-2-10-5-7-11(8-6-10)15-14(19)16-13(17)12-4-3-9-18-12/h3-9H,2H2,1H3,(H2,15,16,17,19)
• InChI Key: IYQMYGZYERGCIW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CO2
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol

Description

N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide, also known as ECA or Ethylcathinone, is a synthetic compound that belongs to the class of amphetamines. It is a stimulant drug that affects the central nervous system and has been used in research to study its mechanism of action and physiological effects.

Mechanism of Action

N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide works by increasing the release of dopamine and norepinephrine in the brain, leading to increased arousal and alertness. It also inhibits the reuptake of these neurotransmitters, prolonging their effects. N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has been found to have a higher affinity for the dopamine transporter than for the serotonin transporter.
Biochemical and Physiological Effects:
N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has been found to increase locomotor activity and body temperature in animal studies. It has also been found to increase heart rate and blood pressure in humans. N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has been shown to have neurotoxic effects on dopamine and serotonin neurons, leading to long-term changes in brain function.

Advantages and Limitations for Lab Experiments

N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has several advantages for lab experiments, including its well-established synthesis method, its similar effects to other amphetamines, and its ability to increase dopamine and norepinephrine release. However, N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide also has limitations, including its potential for neurotoxicity and its lack of selectivity for specific neurotransmitter systems.

Future Directions

There are several future directions for research on N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD). N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has been found to have similar effects to other ADHD medications such as methylphenidate. Another area of interest is its potential as a tool for studying the dopamine system in the brain. N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide could be used to investigate the role of dopamine in reward processing and addiction. Finally, future research could focus on developing more selective and less toxic analogs of N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide for use in research and potential therapeutic applications.
Conclusion:
In conclusion, N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide is a synthetic compound that has been used in scientific research to study its mechanism of action and physiological effects. It works by increasing the release of dopamine and norepinephrine in the brain and has been found to have similar effects to other amphetamines. N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has several advantages for lab experiments, including its well-established synthesis method and its ability to increase dopamine and norepinephrine release. However, it also has limitations, including its potential for neurotoxicity and lack of selectivity for specific neurotransmitter systems. Future research on N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide could focus on its potential as a treatment for ADHD, its use as a tool for studying the dopamine system in the brain, and the development of more selective and less toxic analogs.

Synthesis Methods

N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide can be synthesized by reacting 4-ethylphenylamine with carbon disulfide and sodium hydroxide to produce N-(4-ethylphenyl)thiourea. This compound is then reacted with furfurylamine to produce N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide. The synthesis method of N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has been well established and can be easily reproduced in a laboratory setting.

Scientific Research Applications

N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has been used in scientific research to study its mechanism of action and physiological effects. It has been found to have similar effects to other amphetamines such as methamphetamine and MDMA. N-{[(4-ethylphenyl)amino]carbonothioyl}-2-furamide has been used in animal studies to examine its effects on locomotor activity, body temperature, and dopamine release. It has also been used in vitro studies to investigate its effects on dopamine and serotonin transporters.